Cas no 2034501-43-2 (N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine)
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-6-[1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpyrrolidin-3-yl]oxypyridazin-3-amine
- N,N-dimethyl-6-((1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridazin-3-amine
- N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine
-
- Inchi: 1S/C16H24N6O3S/c1-11-16(12(2)21(5)19-11)26(23,24)22-9-8-13(10-22)25-15-7-6-14(17-18-15)20(3)4/h6-7,13H,8-10H2,1-5H3
- InChI Key: LWAOCYFPCZLINK-UHFFFAOYSA-N
- SMILES: S(C1C(C([H])([H])[H])=NN(C([H])([H])[H])C=1C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(N(C([H])([H])[H])C([H])([H])[H])=NN=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 583
- XLogP3: 0.8
- Topological Polar Surface Area: 102
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6489-2276-2μmol |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-5μmol |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-10μmol |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-20μmol |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-1mg |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-2mg |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-3mg |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-4mg |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-5mg |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6489-2276-10mg |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine |
2034501-43-2 | 10mg |
$79.0 | 2023-09-08 |
N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine
N,N-Dimethyl-6-(1-{[1,3,5-trimethyl-1H-pyrazol-4-yl]sulfonyl}pyrrolidin-3-yloxy)pyridazin-3-Amine: A Comprehensive Overview
The compound with CAS No. 2034501-43-2, known as N,N-dimethyl-6-(1-{[1,3,5-trimethyl-1H-pyrazol-4-yl]sulfonyl}pyrrolidin-3-yloxy)pyridazin-3-Amine, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.
The molecular structure of this compound is characterized by a pyridazine ring system, which serves as the central framework. The N,N-dimethyl group attached to the pyridazine ring contributes to the molecule's stability and lipophilicity, enhancing its bioavailability. Additionally, the presence of a sulfonyl group derived from a 1,3,5-trimethyl-pyrazole moiety introduces electronic effects that can modulate the compound's interaction with biological targets. The pyrrolidine ring further enhances the molecule's flexibility and ability to engage in hydrogen bonding, which is crucial for its pharmacodynamic activity.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of nucleophilic aromatic substitution and coupling reactions to construct the complex architecture of this molecule. The use of microwave-assisted synthesis has significantly streamlined the process, reducing reaction times and improving yields. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.
Pharmacologically, this compound has demonstrated remarkable activity in preclinical models. Studies conducted in vitro have revealed its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, in vivo experiments have shown that it exhibits selective binding to G-protein coupled receptors (GPCRs), indicating its role in modulating neurotransmitter release and neuronal signaling. These findings align with current trends in drug development, where there is a growing emphasis on targeting specific molecular pathways to achieve therapeutic efficacy with minimal side effects.
The application of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying this compound's activity. Molecular docking studies have revealed that the sulfonyl group plays a pivotal role in stabilizing interactions within the active site of target enzymes. Additionally, quantum mechanical calculations have elucidated the electronic distribution within the molecule, shedding light on its reactivity and selectivity profiles.
From an industrial perspective, this compound represents a valuable asset for drug development pipelines. Its unique combination of structural features makes it an ideal candidate for further exploration in clinical trials. Moreover, its synthesis process is amenable to large-scale production, ensuring its availability for preclinical and clinical studies.
In conclusion, N,N-dimethyl-6-(1-{[1,3,5-trimethyl-1H-pyrazol-4-yl]sulfonyl}pyrrolidin-3-yloxy)pyridazin-3-Amine stands out as a promising molecule with vast potential in pharmaceutical research. With ongoing advancements in synthetic chemistry and pharmacology, this compound is poised to contribute significantly to the development of novel therapeutic agents.
2034501-43-2 (N,N-dimethyl-6-({1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)